Cas no 474970-40-6 (AKOS BAR-2318)
AKOS BAR-2318 structure
Product Name:AKOS BAR-2318
CAS No:474970-40-6
MF:C16H14O3
MW:254.280564785004
CID:931067
PubChem ID:21937049
Update Time:2025-04-19
AKOS BAR-2318 Chemical and Physical Properties
Names and Identifiers
-
- AKOS BAR-2318
- [4-(4-Acetylphenyl)phenyl]acetic acid
- AKOS004117310
- SCHEMBL2215457
- 4'-Acetyl-biphenyl-4-acetic acid
- SNFKDDPUNFGXEU-UHFFFAOYSA-N
- 474970-40-6
-
- Inchi: 1S/C16H14O3/c1-11(17)13-6-8-15(9-7-13)14-4-2-12(3-5-14)10-16(18)19/h2-9H,10H2,1H3,(H,18,19)
- InChI Key: SNFKDDPUNFGXEU-UHFFFAOYSA-N
- SMILES: OC(CC1C=CC(=CC=1)C1C=CC(C(C)=O)=CC=1)=O
Computed Properties
- Exact Mass: 254.09400
- Monoisotopic Mass: 254.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 321
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 54.4Ų
Experimental Properties
- PSA: 54.37000
- LogP: 3.18330
AKOS BAR-2318 Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
474970-40-6 (AKOS BAR-2318) Related Products
- 886363-13-9(3'-Acetyl-biphenyl-3-acetic Acid)
- 886363-14-0(3'-Acetyl-biphenyl-4-acetic Acid)
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- 669713-89-7(3-BIPHENYL-4'-FORMYL-ACETIC ACID)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
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